Cas no 1251578-26-3 (N-methyl-N-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1H-indole-3-carboxamide)

• Product Name: N-methyl-N-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1H-indole-3-carboxamide
• CAS No: 1251578-26-3
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 6033172
• PubChem ID: 49669716
• Update Time: 2025-07-02

N-methyl-N-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1H-indole-3-carboxamide
• SR-01000926175-1
• N-methyl-N-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-yl]ethyl}-1H-indole-3-carboxamide
• CHEMBL5003098
• 1251578-26-3
• VU0527957-1
• N-methyl-N-[2-oxo-2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]-1H-indole-3-carboxamide
• SR-01000926175
• F5889-0472
• AKOS024527327
• N-methyl-N-(2-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)-1H-indole-3-carboxamide

• Inchi： 1S/C21H23N5O2/c1-24(21(28)17-14-23-18-7-3-2-6-16(17)18)15-20(27)26-12-10-25(11-13-26)19-8-4-5-9-22-19/h2-9,14,23H,10-13,15H2,1H3
• InChI Key： ZBQDTZMOYZWOIS-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C(C1=CNC2C=CC=CC1=2)=O)N1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 377.18517499g/mol
• Monoisotopic Mass: 377.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on N-methyl-N-{2-oxo-2-4-(pyridin-2-yl)piperazin-1-ylethyl}-1H-indole-3-carboxamide

Professional Introduction to N-methyl-N-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-ylethyl]-1H-indole-3-carboxamide (CAS No. 1251578-26-3)

N-methyl-N-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-ylethyl]-1H-indole-3-carboxamide, with the CAS number 1251578-26-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its intricate arrangement of heterocyclic rings and functional groups, contributes to its unique pharmacological profile.

The core structure of N-methyl-N-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-ylethyl]-1H-indole-3-carboxamide incorporates an indole moiety, which is a well-known pharmacophore in medicinal chemistry. Indole derivatives have been extensively studied for their potential therapeutic applications, particularly in the treatment of neurological disorders, cancer, and infectious diseases. The presence of a piperazine ring further enhances the compound's biological relevance, as piperazine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These studies suggest that N-methyl-N-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-ylethyl]-1H-indole-3-carboxamide may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies indicate that this compound could interact with enzymes involved in the metabolism of neurotransmitters, potentially leading to novel treatments for neurodegenerative disorders.

In addition to its structural complexity, the compound's chemical properties make it a versatile scaffold for further derivatization. Researchers have explored various synthetic strategies to modify the indole and piperazine moieties, aiming to optimize its pharmacological properties. These modifications have led to the development of several analogs with enhanced potency and selectivity. For example, the introduction of fluorine atoms into the indole ring has been shown to improve metabolic stability and binding affinity.

The biological activity of N-methyl-N-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-ylethyl]-1H-indole-3-carboxamide has been investigated in several preclinical models. Initial studies have revealed promising results in terms of its ability to modulate neurotransmitter systems. Specifically, research suggests that this compound may influence the activity of serotonin receptors, which are crucial for regulating mood and cognitive functions. These findings align with the growing interest in serotonergic agents as potential treatments for depression and anxiety disorders.

Furthermore, the compound has shown potential in combating drug-resistant pathogens. The unique structural features of N-methyl-N-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-yethylethyl]-1H-indolecarboxamide enable it to interact with bacterial enzymes in ways that conventional antibiotics do not. This has led to investigations into its efficacy against multidrug-resistant strains of bacteria. Preliminary results from laboratory-scale experiments indicate that this compound can inhibit bacterial growth by interfering with essential metabolic pathways.

The synthesis of N-methyl-N-{2 oxo 24 (pyridin 21 ylpiperazin 11 ylethyl} 1H indole 31 carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as flow chemistry and transition metal-catalyzed reactions, has streamlined the process and improved scalability. These advancements have made it possible to produce larger quantities of the compound for both research and potential clinical applications.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through comprehensive toxicological studies. These studies have assessed various parameters, including acute toxicity, chronic toxicity, and potential carcinogenicity. Preliminary findings suggest that N-methyl-N-{2 oxo 24 (pyridin 21 ylpiperazin 11 ylethyl} 1H indole 31 carboxamide exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other drugs that target different aspects of disease pathology, researchers aim to develop more effective treatment regimens. Additionally, investigations into its mechanism of action will provide deeper insights into how it interacts with biological targets at the molecular level.

In conclusion, N-methyl-N-{2 oxo 24 (pyridin 21 ylpiperazin 11 ylethyl} 1H indolecarboxamide (CAS No. 1251578263) represents a significant advancement in pharmaceutical chemistry. Its complex structure, coupled with promising biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications and optimize its pharmacological properties, this compound holds great potential for improving patient outcomes across various medical conditions.